Cas no 1784024-98-1 (3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid
• CAS No: 1784024-98-1
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6158518
• PubChem ID: 82626060
• Update Time: 2025-08-04

3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid
• 1784024-98-1
• EN300-1913446

• Inchi： 1S/C10H12BrNO3/c1-15-6-2-3-7(8(11)4-6)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： PPJVFAQWTHMDFN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC(=O)O)N)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid

Research Brief on 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid (CAS: 1784024-98-1): Recent Advances and Applications

3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid (CAS: 1784024-98-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-methoxy-phenyl and amino-propanoic acid moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and future prospects.

Recent literature has emphasized the role of 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid as a key building block in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of small-molecule inhibitors targeting the bromodomain and extra-terminal (BET) family of proteins, which are implicated in various cancers and inflammatory diseases. The compound's bromo and methoxy substituents were found to enhance binding affinity and selectivity, making it a promising scaffold for further optimization.

In addition to its applications in oncology, this compound has also been investigated for its potential in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience reported its incorporation into peptide-based therapeutics designed to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers noted that the bromo-methoxy-phenyl group contributed to improved blood-brain barrier permeability, a critical factor in central nervous system drug development.

From a synthetic chemistry perspective, advancements in the efficient preparation of 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid have been reported. A recent Organic Process Research & Development article (2023) detailed a scalable, enantioselective synthesis route using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess. This methodological improvement is expected to facilitate broader access to the compound for research and industrial applications.

The safety profile and physicochemical properties of 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid have also been characterized in recent toxicological studies. Data from in vitro assays indicate favorable metabolic stability and moderate cytotoxicity, suggesting its suitability for further medicinal chemistry optimization. However, researchers caution that the bromine substituent may require careful consideration in lead optimization to avoid potential off-target effects.

Looking ahead, the unique structural features of 3-amino-3-(2-bromo-4-methoxyphenyl)propanoic acid position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms. The compound's commercial availability (through suppliers such as Sigma-Aldrich and TCI Chemicals) under CAS number 1784024-98-1 has further accelerated its adoption in academic and industrial research settings.